Cas no 2137316-34-6 ((2S)-2-amino-5-cyano-3-methylpentanoic acid)

(2S)-2-Amino-5-cyano-3-methylpentanoic acid is a non-proteinogenic amino acid derivative featuring a cyano group and a chiral center at the C-2 position. Its structural uniqueness, combining a nitrile functionality with a branched alkyl chain, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s stereochemistry is critical for applications in asymmetric synthesis and peptidomimetics. Its cyano group offers reactivity for further functionalization, while the carboxyl and amino groups enable incorporation into more complex architectures. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or bioactive analogs due to its constrained conformation and potential for targeted interactions.
(2S)-2-amino-5-cyano-3-methylpentanoic acid structure
2137316-34-6 structure
Product Name:(2S)-2-amino-5-cyano-3-methylpentanoic acid
CAS No:2137316-34-6
MF:C7H12N2O2
MW:156.182381629944
CID:6360630
PubChem ID:165520540
Update Time:2025-05-24

(2S)-2-amino-5-cyano-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-5-cyano-3-methylpentanoic acid
    • 2137316-34-6
    • EN300-1298766
    • Inchi: 1S/C7H12N2O2/c1-5(3-2-4-8)6(9)7(10)11/h5-6H,2-3,9H2,1H3,(H,10,11)/t5?,6-/m0/s1
    • InChI Key: ZDRYAKBPGZDQDW-GDVGLLTNSA-N
    • SMILES: OC([C@H](C(C)CCC#N)N)=O

Computed Properties

  • Exact Mass: 156.089877630g/mol
  • Monoisotopic Mass: 156.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 87.1Ų

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(2S)-2-amino-5-cyano-3-methylpentanoic acid Related Literature

Additional information on (2S)-2-amino-5-cyano-3-methylpentanoic acid

Comprehensive Overview of (2S)-2-amino-5-cyano-3-methylpentanoic acid (CAS No. 2137316-34-6)

(2S)-2-amino-5-cyano-3-methylpentanoic acid (CAS No. 2137316-34-6) is a specialized chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyano and methyl functional groups, plays a pivotal role in the synthesis of peptidomimetics and bioactive molecules. Its stereospecificity (2S configuration) makes it particularly valuable for designing enantioselective catalysts and therapeutic agents targeting metabolic pathways.

In recent years, the demand for non-proteinogenic amino acids like (2S)-2-amino-5-cyano-3-methylpentanoic acid has surged due to their applications in drug discovery and precision medicine. Researchers are exploring its potential in modulating enzyme activity, particularly in neurodegenerative diseases and oncology. The compound’s nitrile group (-CN) offers versatile reactivity, enabling click chemistry modifications for bioconjugation—a hot topic in targeted drug delivery systems.

The synthesis of CAS No. 2137316-34-6 often involves asymmetric catalysis, a field trending in green chemistry discussions. Sustainable methods, such as enzymatic resolution or organocatalysis, align with the global push for eco-friendly synthesis. This resonates with search queries like "sustainable amino acid production" or "chiral building blocks for APIs," reflecting industry priorities.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry—techniques frequently searched by quality control professionals. Its stability under physiological pH (a common user concern) has been studied extensively, with data suggesting optimal storage at 2-8°C in anhydrous conditions to preserve its stereochemical integrity.

Beyond pharmaceuticals, (2S)-2-amino-5-cyano-3-methylpentanoic acid is investigated in agrochemicals as a precursor for herbicidal compounds. This dual applicability addresses search trends around "multi-industry amino acid derivatives." Its low toxicity profile (per OECD guidelines) further supports its adoption in biocatalysis and biomaterials engineering.

Regulatory compliance is another hotspot. While not classified as hazardous, proper handling per REACH and GMP standards is emphasized—addressing frequent queries like "amino acid safety protocols." Vendors often highlight its ≥98% purity (HPLC) to meet stringent research requirements, a key filter in procurement searches.

Future directions include exploring its structure-activity relationships (SAR) in peptide therapeutics, a trending topic in AI-driven drug design. Computational studies leveraging molecular docking (a high-search-volume term) predict its affinity for kinase targets, aligning with personalized medicine trends.

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